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Get Quote

The table below summarizes the fundamental identifiers and properties of pyridine hydroiodide found in

the search results:

Property

Details

CAS Number

Molecular Formula

Molecular Weight

Other Names

Appearance

Melting Point

Density

Water Solubility

Key Application

18820-83-2 [1] [2] [3]

CgHgIN [1] [3]

207.01 - 207.02 g/mol [1] [2]

Pyridinium iodide, pyridine hydroiodide [1] [2] [3]

White to light yellow or light orange powder or crystal [1]
210 °C (decomposes) [1]

2.09 g/cms [1]

Soluble [1]

Used as a precursor for perovskites in photovoltaic applications [2]
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Suggested Framework for Your Purity Comparison
Guide

To construct the objective comparison guide you require, here is a proposed outline and methodologies you
can employ, drawing from general analytical principles and the limited experimental concepts in the search

results.

Analytical Techniques for Purity Validation

You can compare the performance of pyridine hydroiodide against other salts (like pyridine hydrochloride)

using the following techniques:

¢ Chromatographic Purity Analysis (e.g., HPLC): This technigue separates and quantifies the target
compound from its impurities.

o Detailed Protocol: The "linear calibration using two reference substances” (LCTRS) method
can be adopted for accurate peak identification without needing a reference standard for every
impurity [4]. This involves:

= Selecting two available reference substances with retention times bracketing that of
pyridine hydroiodide.

= Establishing a linear relationship between the known standard retention times (StR) and
their measured times on your specific HPLC system.

= Using this calibration line to predict the retention time of pyridine hydroiodide and
identify it accurately in a sample [4].

¢ Thermal Behavior Analysis (e.g., Melting Point): A sharp, well-defined melting point is a classic
indicator of purity.

o Detailed Protocol: The documented melting point for pyridine hydroiodide is 210 °C with
decomposition [1]. You would compare this to experimental data by:

= Filling a capillary tube with a small sample of your compound.

= Placing it in a melting point apparatus and heating it slowly (e.g., 1-2 °C per minute as
you near the expected melting point).

= Recording the temperature range at which the sample melts and decomposes. A lower or
broader range indicates the presence of impurities.

Suggested Comparative Analysis
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Your guide can objectively compare pyridine hydroiodide with alternatives based on:

e Purity Profile: Compare the number and quantity of organic impurities detected via HPLC.
e Structural Confirmation: Use data from techniques like NMR and IR spectroscopy to confirm

molecular structure.
o Thermal Stability: Compare melting point range and decomposition behavior with other pyridinium

salts.

e Application-Specific Performance: In its application as a perovskite precursor [2], you could
compare the efficiency and stability of the resulting photovoltaic devices when different pyridinium
salts are used.

Experimental Workflow Diagram

The workflow for validating purity using the discussed methods can be visualized as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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